N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide

• Molecular Formula: C11H16ClNO4S
• Molecular Weight: 293.77 g/mol
• IUPAC Name: 3-chloro-N-(3,5-dimethoxyphenyl)propane-1-sulfonamide
• InChI: InChI=1S/C11H16ClNO4S/c1-16-10-6-9(7-11(8-10)17-2)13-18(14,15)5-3-4-12/h6-8,13H,3-5H2,1-2H3
• InChI Key: QUAKDUWEMCQQCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NS(=O)(=O)CCCCl)OC

Description

N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide is a useful research compound. Its molecular formula is C11H16ClNO4S and its molecular weight is 293.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dimethoxyaniline (34.62 g, 0.226 mol) in xylene (500 mL) containing suspended sodium carbonate (12.0 g, 0.113 mol) was treated with 3-chloropropane sulfonyl chloride (40.0 g, 0.226 mol) added dropwise with stirring. Stirring was continued for twenty-four hours and the solvent was stripped to provide a black partially crystalline gum. Filtration through dry-column silica gel combined with crystallization from ethyl acetate/hexane provided N-(3,5-dimethoxyphenyl)-3-chloro-1-propanesulfonamide (20 g), m.p. 68°-71° C.